1-(1-cyclopropyl-1H-pyrazol-3-yl)methanamine
Overview
Description
“1-(1-cyclopropyl-1H-pyrazol-3-yl)methanamine” is a chemical compound with the molecular formula C7H11N3 . It belongs to the class of organic compounds known as pyrazoles. Pyrazoles are a class of organic compounds that have received attention in various fields due to their diverse biological activities.
Molecular Structure Analysis
The molecular structure of “this compound” consists of a cyclopropyl group attached to a pyrazol ring via a methanamine linkage . The SMILES string representation of this compound isNCC1(CN2N=CC=C2)CC1 .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(1-cyclopropyl-1H-pyrazol-3-yl)methanamine involves the reaction of cyclopropyl hydrazine with formaldehyde followed by reduction of the resulting imine with sodium borohydride.", "Starting Materials": [ "Cyclopropyl hydrazine", "Formaldehyde", "Sodium borohydride", "Methanol", "Hydrochloric acid" ], "Reaction": [ "Step 1: Cyclopropyl hydrazine is reacted with formaldehyde in methanol to form the imine intermediate.", "Step 2: The imine intermediate is reduced with sodium borohydride in methanol to form the amine product.", "Step 3: The amine product is treated with hydrochloric acid to form the hydrochloride salt of 1-(1-cyclopropyl-1H-pyrazol-3-yl)methanamine." ] } | |
CAS RN |
1823941-17-8 |
Molecular Formula |
C7H11N3 |
Molecular Weight |
137.2 |
Purity |
95 |
Origin of Product |
United States |
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